4-chloro-N-{2-oxo-2-[3-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]ethyl}benzenesulfonamide

• Molecular Formula: C19H20ClN5O3S
• Molecular Weight: 433.9 g/mol
• IUPAC Name: 4-chloro-N-[2-oxo-2-[3-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]ethyl]benzenesulfonamide
• InChI: InChI=1S/C19H20ClN5O3S/c20-15-6-8-16(9-7-15)29(27,28)21-12-18(26)24-10-3-4-14(13-24)19-23-22-17-5-1-2-11-25(17)19/h1-2,5-9,11,14,21H,3-4,10,12-13H2
• InChI Key: QARXUPHFBNXAAA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CNS(=O)(=O)C2=CC=C(C=C2)Cl)C3=NN=C4N3C=CC=C4

Description

4-chloro-N-{2-oxo-2-[3-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]ethyl}benzenesulfonamide is a synthetic small molecule of significant interest in medicinal chemistry and drug discovery research. Its structure incorporates two privileged pharmacophores: a [1,2,4]triazolo[4,3-a]pyridine ring system and a benzenesulfonamide group, linked through a complex piperidine-ethyl-ketone chain. Compounds featuring the [1,2,4]triazolo[4,3-a]pyridine scaffold have been extensively investigated and demonstrate a broad spectrum of biological activities, including potential as p38 Mitogen-Activated Protein Kinase (MAPK) inhibitors for the treatment of inflammatory and autoimmune diseases such as rheumatoid arthritis . Furthermore, structurally related [1,2,4]triazolo[4,3-a]pyridine sulfonamides have been identified as promising antimalarial agents in virtual screening and molecular docking studies, showing good activity against Plasmodium falciparum by targeting enzymes like falcipain-2 (FP-2), a key cysteine protease essential for parasite survival . The inclusion of the sulfonamide functional group is a common strategy in inhibitor design, contributing to potent target binding . This molecule is intended for use in biochemical and phenotypic assays to elucidate novel signaling pathways and for hit-to-lead optimization campaigns in pharmaceutical development.

Preparation Methods

Preparation of 4-Chlorobenzenesulfonamide

The sulfonamide group is introduced via nucleophilic substitution. A patented method avoids dimethyl sulfoxide (DMSO) to minimize byproducts, instead using aqueous conditions:

Procedure :

• Reaction : 4-Chlorobenzenesulfonyl chloride (1.0 equiv) is treated with ammonium hydroxide (2.5 equiv) in water at 25–40°C for 4–6 hours.

• Workup : The precipitate is filtered, washed with cold water, and recrystallized from ethanol/water (1:3) to yield 4-chlorobenzenesulfonamide (88–92% purity).

Key Data :

Parameter	Value
Yield	85–90%
Purity (HPLC)	>95%
Melting Point	152–154°C

Synthesis of 3-( Triazolo[4,3-a]Pyridin-3-yl)Piperidine

The triazolo-pyridine-piperidine core is constructed via cyclocondensation:

Step 1 : Piperidine-4-ylacetate Preparation
Ethyl piperidin-4-ylacetate is synthesized by esterification of piperidine-4-acetic acid with ethanol under acidic catalysis (H₂SO₄, 70°C, 12 hours).

Step 2 : Triazole Ring Formation
Piperidine-4-ylacetate (1.02 equiv) reacts with 5-chloropyrazine (1.0 equiv) in DMF using Cs₂CO₃ (1.61 equiv) at 55°C under N₂, followed by cyclization with hydrazine hydrate to form the triazolo-pyridine ring.

Optimized Conditions :

Parameter	Value
Solvent	DMF
Temperature	55°C
Reaction Time	3 hours
Yield	78%

Coupling Strategies for Final Assembly

Keto-Ethyl Linker Installation

The ethyl linker is introduced via a two-step sequence:

Step 1 : Chloroacetylation
4-Chlorobenzenesulfonamide (1.0 equiv) reacts with chloroacetyl chloride (1.2 equiv) in dichloromethane (DCM) using triethylamine (TEA) as a base (0–5°C, 2 hours).

Step 2 : Amidation with Piperidine Intermediate
The chloroacetyl intermediate (1.0 equiv) couples with 3-(triazolo[4,3-a]pyridin-3-yl)piperidine (1.1 equiv) in acetonitrile at reflux (82°C, 8 hours) with K₂CO₃ (2.0 equiv) as a base.

Reaction Monitoring :

• HPLC Analysis : Confirms >90% conversion after 6 hours.

• Byproducts : <5% unreacted sulfonamide and <2% dimerized piperidine.

Purification and Isolation

Crystallization Techniques

The crude product is purified via recrystallization:

• Solvent System : Ethanol/water (4:1) at 60°C.

• Cooling Profile : Gradual cooling to 4°C over 12 hours yields needle-shaped crystals.

Purity Data :

Method	Result
HPLC	99.2%
LC-MS	[M+H]⁺ = 434.1 (calc. 433.9)

Chromatographic Methods

For small-scale batches (<10 g), flash chromatography (SiO₂, ethyl acetate/hexane 1:1) achieves 97–98% purity.

Analytical Characterization

Spectroscopic Data

• ¹H NMR (400 MHz, DMSO-d₆) : δ 8.72 (s, 1H, triazole-H), 7.85–7.82 (d, 2H, Ar-H), 7.63–7.60 (d, 2H, Ar-H), 4.12–3.98 (m, 2H, CH₂), 3.45–3.20 (m, 4H, piperidine-H).

• IR (KBr) : 1675 cm⁻¹ (C=O), 1330 cm⁻¹ (S=O), 1150 cm⁻¹ (C-N).

Thermodynamic Properties

Property	Value
Melting Point	198–200°C
Solubility (Water)	2.1 mg/mL at 25°C
logP	2.8 (calc. XLogP3)

Chemical Reactions Analysis

Sulfonamide Group Reactivity

The benzenesulfonamide moiety participates in acid-base and nucleophilic substitution reactions. Key transformations include:

Reaction Type	Conditions	Outcome	Notes
Acid-Catalyzed Hydrolysis	Concentrated H<sub>2</sub>SO<sub>4</sub>, reflux	Cleavage to 4-chlorobenzenesulfonic acid and amine derivatives	Observed in analogs under strong acidic conditions.
Nucleophilic Substitution	Alkali hydroxides (e.g., NaOH), polar aprotic solvents	Replacement of the sulfonamide group with nucleophiles (e.g., thiols, amines)	Limited by steric hindrance from the adjacent triazolo-pyridine system.

Electrophilic Aromatic Substitution

The 4-chlorobenzenesulfonamide ring undergoes regioselective reactions at the para position relative to the electron-withdrawing sulfonamide group:

Reaction Type	Conditions	Outcome
Nitration	HNO<sub>3</sub>/H<sub>2</sub>SO<sub>4</sub>, 0–5°C	3-Nitro-4-chloro-N-{...}benzenesulfonamide (minor product due to steric effects).
Halogenation	Cl<sub>2</sub>/FeCl<sub>3</sub> or Br<sub>2</sub>/FeBr<sub>3</sub>	Limited reactivity due to deactivation by sulfonamide; observed only under forcing conditions.

Triazolo-Pyridine and Piperidine Reactivity

The fused triazolo-pyridine system and piperidine ring enable unique transformations:

Triazole Ring Functionalization

• Coordination Chemistry : Forms stable complexes with transition metals (e.g., Cu²⁺, Zn²⁺) via N-atom donor sites, enhancing biological activity .

• Cycloaddition : Reacts with dipolarophiles (e.g., acetylene derivatives) under thermal conditions to form fused heterocycles .

Piperidine Ring Modification

Reaction Type	Conditions	Outcome
N-Alkylation	Alkyl halides, K<sub>2</sub>CO<sub>3</sub>, DMF	Quaternary ammonium salts (enhanced water solubility) .
Ring-Opening	HCl/EtOH, reflux	Cleavage to linear amine intermediates (rare, requires harsh conditions).

Ketone Group Transformations

The 2-oxoethyl group undergoes typical ketone reactions:

Reaction Type	Conditions	Outcome
Reduction	NaBH<sub>4</sub>/MeOH or H<sub>2</sub>/Pd-C	2-Hydroxyethyl derivative (alcohol functionality).
Condensation	NH<sub>2</sub>NH<sub>2</sub>, EtOH	Hydrazone formation (used in further heterocyclic syntheses).

Comparative Reactivity with Structural Analogs

Compound	Key Structural Feature	Reactivity Difference
EVT-11259435	Benzothiophene-carboxamide	Higher electrophilic substitution due to electron-rich thiophene.
CID 21428850	Benzamide-piperidine	Reduced triazole-mediated coordination compared to the target compound.
EVT-12328689	Triazolo-pyridine-piperidine	Identical core reactivity but altered solubility due to sulfonamide vs. carboxamide.

Stability and Degradation Pathways

• Photodegradation : UV light induces cleavage of the sulfonamide bond (t_1/2 = 48 hrs in methanol).

• Thermal Stability : Decomposes above 200°C via triazole ring fragmentation.

Scientific Research Applications

Anticancer Properties

Research indicates that compounds containing the [1,2,4]triazolo[4,3-a]pyridine scaffold exhibit significant anticancer activity. For instance, derivatives of this scaffold have shown promising results against various cancer cell lines such as A549 (lung cancer), MCF-7 (breast cancer), and HeLa (cervical cancer) with low IC50 values indicating potent activity . The specific compound may share similar mechanisms of action due to its structural components.

Kinase Inhibition

The compound has been investigated for its potential as a kinase inhibitor. Kinases play a critical role in cell signaling pathways that are often dysregulated in cancers. Preliminary studies suggest that derivatives of the triazolo-pyridine structure can inhibit specific kinases like c-Met, which is implicated in tumor growth and metastasis . This inhibition could lead to decreased proliferation of cancer cells.

Antimicrobial Activity

There is emerging evidence that compounds with similar structural motifs possess antimicrobial properties. The sulfonamide group is known for its antibacterial effects, and studies have indicated that modifications to the benzenesulfonamide framework can enhance antimicrobial potency against various pathogens .

Interaction with Enzymes

The mechanism by which 4-chloro-N-{2-oxo-2-[3-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]ethyl}benzenesulfonamide exerts its effects may involve binding to target enzymes or receptors within cells. For example:

• Kinase Binding : The compound may bind to the ATP-binding site of kinases, inhibiting their activity and disrupting downstream signaling pathways.
• Cell Cycle Arrest : Studies have shown that certain triazole derivatives can induce cell cycle arrest in cancer cells, leading to apoptosis (programmed cell death) through various pathways including mitochondrial dysfunction and activation of caspases .

Structure-Activity Relationship (SAR)

The structural components of the compound significantly influence its biological activity. The presence of the triazolo-pyridine ring and the piperidine moiety are crucial for enhancing potency and selectivity towards specific biological targets. Research into SAR has provided insights into how modifications can optimize efficacy while minimizing toxicity .

In Vitro Studies

A series of in vitro experiments have been conducted to evaluate the efficacy of related compounds against cancer cell lines. For instance:

• Compound 22i from a related study exhibited IC50 values as low as 0.15 µM against MCF-7 cells, demonstrating strong anticancer potential .

In Vivo Studies

While in vitro studies provide initial insights into efficacy, in vivo studies are crucial for understanding the therapeutic potential of these compounds in living organisms:

• Animal models have been used to assess the pharmacokinetics and biodistribution of similar triazole derivatives, indicating favorable absorption and distribution profiles conducive to therapeutic use .

Mechanism of Action

The mechanism of action of 4-chloro-N-{2-oxo-2-[3-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]ethyl}benzenesulfonamide involves its interaction with specific molecular targets. The triazole ring is known to bind to enzymes and receptors, inhibiting their activity. This can lead to antiviral and antimicrobial effects by disrupting the normal function of these biological molecules .

Comparison with Similar Compounds

Research Implications

• Target Selectivity : The triazolopyridine-piperidine system in the target compound may offer advantages over benzamide or thiazole derivatives in avoiding off-target interactions .
• Metabolic Stability : Trifluoromethyl groups (as in 43 ) or bulky substituents (e.g., in 284 ) could prolong half-life but may require formulation optimization for solubility .

Biological Activity

4-chloro-N-{2-oxo-2-[3-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]ethyl}benzenesulfonamide is a complex organic compound that has garnered interest in medicinal chemistry due to its potential biological activities. This compound features a unique combination of a triazolo-pyridine moiety and a piperidine structure, which may contribute to its pharmacological properties.

Chemical Structure and Properties

The molecular formula of the compound is $C_{15}H_{16}ClN_{3}O_{3}S$, with a molecular weight of approximately 418.0 g/mol. The IUPAC name reflects its complex structure, which includes a chloro group, a sulfonamide group, and a triazolo-pyridine derivative.

Property	Value
Molecular Formula	C15H16ClN3O3S
Molecular Weight	418.0 g/mol
IUPAC Name	4-chloro-N-{2-oxo-2-[3-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]ethyl}benzenesulfonamide
InChI Key	JPEZZMFOMOLHKP-UHFFFAOYSA-N

The biological activity of this compound is primarily linked to its interaction with specific molecular targets. The triazolo-pyridine scaffold is known for its ability to inhibit various enzymes and receptors, making it a promising candidate for therapeutic applications. The sulfonamide group enhances the binding affinity to biological targets, potentially improving efficacy against diseases such as cancer and bacterial infections.

Biological Activities

Research into the biological activities of this compound has revealed several promising effects:

Antimicrobial Activity

Studies have demonstrated that compounds with similar structures exhibit significant antimicrobial properties. For example, derivatives containing the benzenesulfonamide group have shown effectiveness against various bacterial strains, including Staphylococcus aureus and Escherichia coli .

Anticancer Potential

The triazolo-pyridine moiety has been associated with anticancer activity through mechanisms such as apoptosis induction and cell cycle arrest in cancer cell lines. In vitro studies have indicated that these compounds can inhibit cell proliferation in human cancer cells .

Enzyme Inhibition

Compounds with similar structures have been reported as effective inhibitors of enzymes like acetylcholinesterase (AChE) and urease. This suggests that 4-chloro-N-{2-oxo-2-[3-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]ethyl}benzenesulfonamide may also exhibit enzyme inhibitory properties that warrant further investigation .

Case Studies and Research Findings

• Antitubercular Activity : A series of compounds based on similar scaffolds were synthesized and evaluated for their activity against Mycobacterium tuberculosis. Some derivatives exhibited IC50 values in the low micromolar range, indicating potential as antitubercular agents .
• Cytotoxicity Studies : In studies assessing cytotoxicity on human embryonic kidney cells (HEK-293), several derivatives showed low toxicity while maintaining significant antibacterial activity .
• Molecular Docking Studies : Docking studies have provided insights into the binding interactions of these compounds with target proteins, suggesting favorable interactions that could lead to enhanced biological activity .

Q & A

Q. What synthetic strategies are recommended for preparing the [1,2,4]triazolo[4,3-a]pyridine core in this compound?

The [1,2,4]triazolo[4,3-a]pyridine scaffold can be synthesized via oxidative cyclization of hydrazine intermediates. A green chemistry approach using sodium hypochlorite (NaOCl) in ethanol at room temperature has been validated for similar derivatives, achieving yields up to 73% . Key steps include:

• Condensation of a pyridine-2-amine derivative with a substituted benzaldehyde to form a hydrazone intermediate.
• Oxidative ring closure using NaOCl, which avoids toxic reagents like Cr(VI) or DDQ.
• Purification via alumina chromatography or recrystallization to isolate the triazolopyridine product.

Q. How should researchers characterize the purity and structure of this compound?

Standard analytical workflows include:

• NMR spectroscopy : ¹H and ¹³C NMR (e.g., in DMSO-d₆) to confirm regiochemistry and substituent integration .
• FTIR spectroscopy : Identification of functional groups (e.g., sulfonamide S=O stretches at ~1350–1150 cm⁻¹) .
• High-resolution mass spectrometry (HRMS) : To verify molecular weight (e.g., ESI-HRMS with <5 ppm error) .
• HPLC : Purity assessment (>95% by UV detection) .

Q. What preliminary biological assays are suitable for evaluating its pharmacological potential?

• Kinase/bromodomain inhibition assays : Similar triazolopyridines exhibit activity against BRD4 and other epigenetic targets .
• Cellular cytotoxicity screens : Use cancer cell lines (e.g., HeLa, MCF-7) with IC₅₀ determination via MTT assays.
• Solubility and stability studies : Assess in PBS or simulated physiological buffers to guide further optimization.

Advanced Research Questions

Q. How can reaction conditions be optimized to improve yields of the piperidine-triazolopyridine intermediate?

• Solvent screening : Ethanol or acetonitrile may enhance cyclization efficiency compared to polar aprotic solvents .
• Oxidant stoichiometry : Incremental addition of NaOCl (1.5–2.0 equiv.) minimizes side reactions .
• Temperature control : Room temperature avoids decomposition, but mild heating (40–50°C) may accelerate sluggish reactions.
• Real-time monitoring : Use TLC or in situ NMR to track intermediate conversion .

Q. What structure-activity relationship (SAR) trends are critical for modifying this compound?

• Piperidine substitution : Bulky groups at the piperidine 3-position may enhance target binding (e.g., 4-chlorophenyl in increased antiproliferative activity) .
• Sulfonamide modifications : Electron-withdrawing groups (e.g., Cl, CF₃) improve metabolic stability and potency .
• Triazolopyridine core : Fusing electron-rich aromatics (e.g., methoxybenzyl) boosts solubility and bioavailability .

Q. How can contradictory biological data (e.g., varying IC₅₀ values across assays) be resolved?

• Orthogonal assays : Validate activity using both enzymatic (e.g., fluorescence polarization) and cellular (e.g., Western blot for target protein downregulation) methods .
• Metabolic interference testing : Use CYP450 inhibitors (e.g., ketoconazole) to assess off-target effects in cell-based assays.
• Computational modeling : Docking studies (e.g., AutoDock Vina) can identify binding pose inconsistencies between analogs .

Q. What strategies mitigate low solubility in aqueous buffers during in vivo studies?

• Prodrug design : Introduce ionizable groups (e.g., phosphate esters) at the sulfonamide or piperidine moiety.
• Nanoparticle formulation : Encapsulate in PEG-PLGA nanoparticles to enhance bioavailability .
• Co-solvent systems : Use cyclodextrins or surfactants (e.g., Tween-80) for preclinical dosing .

Methodological Notes

• Synthetic reproducibility : Ensure anhydrous conditions for hydrazone formation to prevent hydrolysis .
• Analytical validation : Cross-validate NMR assignments with 2D techniques (e.g., HSQC, HMBC) for complex mixtures .
• Data interpretation : Correlate SAR with computational ADMET predictions (e.g., SwissADME) to prioritize analogs .